Cas no 1260871-17-7 (3-(2-methyl-5-nitrophenyl)pyrrolidine)

• Product Name: 3-(2-methyl-5-nitrophenyl)pyrrolidine
• CAS No: 1260871-17-7
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5857855
• PubChem ID: 129954225
• Update Time: 2025-07-18

3-(2-methyl-5-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-5-nitrophenyl)pyrrolidine
• EN300-1842515
• 1260871-17-7
• Pyrrolidine, 3-(2-methyl-5-nitrophenyl)-
• DTXSID901275316

• Inchi： 1S/C11H14N2O2/c1-8-2-3-10(13(14)15)6-11(8)9-4-5-12-7-9/h2-3,6,9,12H,4-5,7H2,1H3
• InChI Key： MBCGNLKVFSSEQL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)C1CNCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2-methyl-5-nitrophenyl)pyrrolidine

Comprehensive Overview of 3-(2-methyl-5-nitrophenyl)pyrrolidine (CAS No. 1260871-17-7): Properties, Applications, and Research Insights

3-(2-methyl-5-nitrophenyl)pyrrolidine (CAS No. 1260871-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitrophenyl-pyrrolidine derivative combines a pyrrolidine ring with a substituted aromatic nitro group, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and bioactive scaffolds, aligning with current trends in targeted therapy development.

The compound's molecular structure features a 2-methyl-5-nitrophenyl moiety attached to the pyrrolidine ring, which contributes to its electron-deficient properties. This characteristic is particularly valuable in photocatalysis and electron-transfer reactions, areas of high interest in green chemistry initiatives. Recent studies highlight its role in cross-coupling reactions, where it serves as a building block for heterocyclic compounds with potential applications in optoelectronics and agrochemicals.

In pharmaceutical contexts, 3-(2-methyl-5-nitrophenyl)pyrrolidine has shown promise as a precursor for central nervous system (CNS) therapeutics. Its structural similarity to known dopamine receptor modulators has sparked investigations into neurological applications, coinciding with growing public interest in neurodegenerative disease research. The nitro group's reducibility also makes this compound relevant to prodrug development, a hot topic in precision medicine discussions.

Synthetic accessibility of CAS 1260871-17-7 remains a key focus, with recent advancements in microwave-assisted synthesis and flow chemistry techniques improving yield and purity. These innovations address the pharmaceutical industry's demand for cost-effective intermediates, while environmental concerns drive optimization of atom-economical routes. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, with particular attention to the nitro group vibrational modes in IR spectra.

From a commercial perspective, 3-(2-methyl-5-nitrophenyl)pyrrolidine suppliers emphasize its high purity grades (>98%) for research applications. The compound's stability under inert atmospheres and recommended storage at 2-8°C make it suitable for long-term experimentation. Current market analyses suggest growing demand for such fine chemicals in academic and industrial laboratories, particularly in regions with strong biotech infrastructure.

Emerging applications include its use in molecular imaging probes, where the nitro group can be functionalized for fluorescence labeling. This aligns with trending searches about diagnostic tools and theranostic agents. Additionally, computational studies utilizing density functional theory (DFT) models explore its electronic properties, contributing to materials science databases that support machine learning approaches in compound design.

Regulatory considerations for CAS 1260871-17-7 focus on standard laboratory safety protocols rather than restrictive classifications. Proper handling requires personal protective equipment (PPE), especially during scale-up processes, reflecting workplace safety trends in chemical industries. Environmental fate studies indicate moderate biodegradability, prompting research into green derivatization methods that reduce ecological impact.

The scientific literature documents several structure-activity relationship (SAR) studies involving this pyrrolidine derivative, particularly examining how methyl substitution patterns affect biological activity. Such investigations resonate with popular queries about rational drug design principles. Patent analyses reveal growing intellectual property activity around nitrophenyl-containing compounds, suggesting expanding commercial potential.

Future research directions may explore 3-(2-methyl-5-nitrophenyl)pyrrolidine's role in covalent inhibitor design, leveraging the nitro group's reactivity. This connects with trending topics in proteolysis-targeting chimeras (PROTACs) and kinase inhibitor development. Continued optimization of its synthetic routes and exploration of stereochemical effects (when applicable) will likely drive further interest in this specialty chemical.